2-cyclopentyl-N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C22H22FN7O/c1-14-10-19(27-20(31)11-15-4-2-3-5-15)30(28-14)22-18-12-26-29(21(18)24-13-25-22)17-8-6-16(23)7-9-17/h6-10,12-13,15H,2-5,11H2,1H3,(H,27,31)
• InChI Key: JFLOHSTWDPIXIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2CCCC2)C3=NC=NC4=C3C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C22H22FN7O
• Molecular Weight: 419.5 g/mol
• CAS No.: 1007084-37-8

Description

The compound “2-cyclopentyl-N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)acetamide” is a complex organic molecule with the molecular formula C22H22FN7O. It has an average mass of 419.455 Da and a mono-isotopic mass of 419.186981 Da.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Radiolabeled Pyrazolopyrimidines for PET Imaging

Pyrazolopyrimidine derivatives have been synthesized and evaluated as selective ligands for the translocator protein (18 kDa), which is a target for positron emission tomography (PET) imaging. These compounds, such as DPA-714, are designed with a fluorine atom to facilitate labeling with fluorine-18, enabling in vivo imaging applications to study neuroinflammatory processes, among other potential uses (Dollé et al., 2008).

Antimicrobial Applications

Heterocyclic Compounds Incorporating Antipyrine Moiety

Research has been conducted on the synthesis of novel heterocycles, including pyrazolopyrimidine derivatives, to evaluate their antimicrobial properties. These compounds demonstrate potential as antimicrobial agents, showcasing the broader utility of pyrazolopyrimidines in scientific research aimed at developing new treatments for bacterial and fungal infections (Bondock et al., 2008).

Anticancer Applications

Novel Pyrazolopyrimidines as TSPO Ligands for Cancer Imaging

The synthesis and development of pyrazolopyrimidines have led to the identification of novel ligands for the translocator protein (TSPO), which is recognized as an early biomarker of neuroinflammatory processes and potentially cancer. These compounds, through structural modifications, have shown enhanced affinity for TSPO, making them valuable tools for PET imaging in cancer research (Tang et al., 2013).